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Cat. No.: B1294401 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,2-Difluoropropane (CAS No. 420-45-1), also known as HFC-272ca, is a hydrofluorocarbon

with the chemical formula C₃H₆F₂.[1][2][3] Understanding its thermodynamic properties is

crucial for various applications, including its use as a refrigerant, a solvent, or a reagent in

chemical synthesis. This technical guide provides a comprehensive overview of the key

thermodynamic data for 2,2-Difluoropropane, details on the experimental methodologies used

for their determination, and a generalized experimental workflow.

Core Thermodynamic Properties
The thermodynamic properties of 2,2-Difluoropropane have been characterized through a

combination of experimental measurements and computational predictions. The following

tables summarize the key quantitative data available from various sources.

Table 1: General and Physical Properties
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Property Value Units Reference(s)

Molecular Formula C₃H₆F₂ - [1][2][3]

Molecular Weight 80.078 g/mol [1]

CAS Registry Number 420-45-1 - [2][3]

Boiling Point -1 °C [4]

Melting Point -104.8 °C [4]

Density 0.92 g/cm³ [4]

Refractive Index 1.2880 - [4]

Table 2: Enthalpy, Entropy, and Heat Capacity
Property Value Units Method Reference(s)

Standard

Enthalpy of

Formation (Gas,

ΔfH°gas)

-543 ± 13 kJ/mol Ionization [2][5]

Standard Gibbs

Free Energy of

Formation (ΔfG°)

-412.40 kJ/mol
Joback

Calculated
[5]

Ideal Gas Heat

Capacity

(Cp,gas)

See Note 1 J/(mol·K) - [5]

Entropy (Ideal

Gas)
See Note 2 J/(mol·K) - [6]

Enthalpy (Ideal

Gas)
See Note 2 kJ/mol - [6]

Note 1: Ideal gas heat capacity (Cp,gas) is a temperature-dependent property. While a specific

value is not provided in the search results, it is noted as a measurable property.[5] Note 2:

Critically evaluated data for the entropy and enthalpy of the ideal gas and liquid in equilibrium
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with gas are available from the NIST/TRC Web Thermo Tables, typically presented as a

function of temperature.[6]

Table 3: Vapor Pressure
Temperature (°C) Pressure (mmHg) Reference(s)

25 2010 [7]

Experimental Protocols
Detailed experimental protocols for the determination of the thermodynamic properties of 2,2-
Difluoropropane are found within the primary scientific literature. While the full experimental

sections of these papers are not publicly available, this section describes the general

methodologies employed for determining the key thermodynamic parameters of similar volatile

organic compounds.

Determination of Enthalpy of Formation: Photoionization
Mass Spectrometry
The standard enthalpy of formation of gaseous 2,2-Difluoropropane was determined using

photoionization mass spectrometry.[2][8] This technique is a powerful tool for determining the

energy required to form a molecule from its constituent elements in their standard states.

Generalized Protocol:

Sample Introduction: A gaseous sample of 2,2-Difluoropropane is introduced into a high-

vacuum chamber.

Photoionization: The sample is irradiated with a beam of monochromatic photons of known

and tunable energy. The energy of the photons is gradually increased.

Ion Detection: When the photon energy is sufficient to ionize the molecule, the resulting ions

are detected by a mass spectrometer. The appearance energy of the parent ion (C₃H₆F₂⁺) is

measured.

Fragment Ion Analysis: The appearance energies of various fragment ions are also

measured.
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Thermochemical Cycle Calculation: By combining the appearance energies with the known

heats of formation of the fragment ions and neutral fragments, the enthalpy of formation of

the parent molecule can be calculated using established thermochemical cycles.[8]

Determination of Heat Capacity: Calorimetry
The heat capacity of a substance, which is the amount of heat required to raise its temperature

by a specific amount, is determined using calorimetry.[9] For gases like 2,2-Difluoropropane,

this can be measured at constant volume (Cv) or constant pressure (Cp).

Generalized Protocol for Constant Volume Heat Capacity (Cv):

Sample Confinement: A known mass of gaseous 2,2-Difluoropropane is sealed in a rigid

container of known volume (a bomb calorimeter).

Thermal Equilibration: The calorimeter is placed in a temperature-controlled bath until

thermal equilibrium is reached.

Energy Input: A known amount of electrical energy is supplied to a heater within the

calorimeter, causing the temperature of the gas to rise.

Temperature Measurement: The change in temperature of the gas is precisely measured.

Calculation: The heat capacity at constant volume is calculated by dividing the heat supplied

by the product of the mass of the gas and the change in temperature.

Determination of Vapor Pressure
Several methods can be used to determine the vapor pressure of a volatile compound like 2,2-
Difluoropropane. These include static, dynamic, and effusion methods.

Generalized Protocol using a Static Method:

Sample Preparation: A pure sample of liquid 2,2-Difluoropropane is placed in a container

connected to a pressure-measuring device (manometer).

Evacuation: The space above the liquid is evacuated to remove any other gases.
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Equilibration: The container is placed in a constant-temperature bath until the liquid and

vapor phases reach equilibrium.

Pressure Measurement: The pressure exerted by the vapor in equilibrium with the liquid is

measured at a specific temperature.

Temperature Variation: The process is repeated at different temperatures to obtain a vapor

pressure curve.

Visualization
Experimental Workflow for Enthalpy of Formation
Determination
The following diagram illustrates a generalized workflow for determining the enthalpy of

formation of a gaseous compound like 2,2-Difluoropropane using photoionization mass

spectrometry.
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Generalized workflow for determining the enthalpy of formation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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